N1-(4-fluorobenzyl)-N2-(1-hydroxybutan-2-yl)oxalamide
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Description
N1-(4-fluorobenzyl)-N2-(1-hydroxybutan-2-yl)oxalamide is a useful research compound. Its molecular formula is C13H17FN2O3 and its molecular weight is 268.288. The purity is usually 95%.
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Scientific Research Applications
Metabolism and Disposition Studies
Studies conducted on the metabolism and disposition of compounds related to N1-(4-fluorobenzyl)-N2-(1-hydroxybutan-2-yl)oxalamide demonstrate its potential in drug development and understanding pharmacokinetics. For instance, the use of 19F-nuclear magnetic resonance (NMR) spectroscopy in drug discovery programs has provided valuable insights into the selection and development of candidates like N-(4-fluorobenzyl)-5-hydroxy-1-methyl-2-(4-methylmorpholin-3-yl)-6-oxo-1,6-dihydropyrimidine-4-carboxamide. This approach helps in tracking the metabolic fate and excretion balance of such compounds, contributing significantly to pharmacological studies (Monteagudo et al., 2007).
Novel Na+/Ca2+ Exchange Inhibitors
Research on compounds like YM-244769, which bears structural similarities to this compound, has demonstrated their effectiveness as novel Na+/Ca2+ exchange inhibitors. Such studies are crucial in understanding the pharmacological properties and potential therapeutic applications of these compounds, especially in the treatment of neuronal disorders and protection against cell damage (Iwamoto & Kita, 2006).
Chemical Analysis and Detection
Methods have been developed for the detection and analysis of structurally related compounds in biological samples, such as urine. For example, a sensitive method for determining 4-amino-1-hydroxybutane-1,1-bisphosphonic acid in human urine has been described, which involves pre-column derivatization followed by high-performance liquid chromatography. Such techniques are essential for clinical diagnostics and pharmacokinetic studies (Kline, Matuszewski, & Bayne, 1990).
Synthesis of Oxalamides
Research into the synthesis of oxalamides, including compounds like this compound, has revealed novel synthetic approaches. These methods are useful for developing new pharmaceutical compounds and understanding the chemical properties of these molecules (Mamedov et al., 2016).
Radioligand Synthesis
The development of radioligands, such as those related to this compound, is significant in neuropharmacology and imaging. Such compounds are synthesized for use in positron emission tomography (PET) and other imaging techniques, contributing to advancements in medical diagnostics and research (Iwata et al., 2000).
Synthesis and Characterization of Vanadium Complexes
Studies have also focused on the synthesis and characterization of vanadium complexes using ligands related to this compound. These complexes play a crucial role in understanding coordination chemistry and potential applications in materials science (Maass et al., 2016).
Properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-N'-(1-hydroxybutan-2-yl)oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17FN2O3/c1-2-11(8-17)16-13(19)12(18)15-7-9-3-5-10(14)6-4-9/h3-6,11,17H,2,7-8H2,1H3,(H,15,18)(H,16,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYDWVVOOZTUFLY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CO)NC(=O)C(=O)NCC1=CC=C(C=C1)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.